Cas no 2008919-75-1 (Tert-butyl 4-(2-oxobut-3-yn-1-yl)piperazine-1-carboxylate)

• Product Name: Tert-butyl 4-(2-oxobut-3-yn-1-yl)piperazine-1-carboxylate
• CAS No: 2008919-75-1
• MF: C₁₃H₂₀N₂O₃
• MW: 252.309503555298
• CID: 6152041
• PubChem ID: 165471360
• Update Time: 2025-05-20

Tert-butyl 4-(2-oxobut-3-yn-1-yl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-797995
• 2008919-75-1
• tert-butyl 4-(2-oxobut-3-yn-1-yl)piperazine-1-carboxylate
• Tert-butyl 4-(2-oxobut-3-yn-1-yl)piperazine-1-carboxylate

• Inchi： 1S/C13H20N2O3/c1-5-11(16)10-14-6-8-15(9-7-14)12(17)18-13(2,3)4/h1H,6-10H2,2-4H3
• InChI Key： RQMJKPAZXWXYPG-UHFFFAOYSA-N
• SMILES： O(C(N1CCN(CC(C#C)=O)CC1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 252.14739250g/mol
• Monoisotopic Mass: 252.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 49.8Ų

Additional information on Tert-butyl 4-(2-oxobut-3-yn-1-yl)piperazine-1-carboxylate

Tert-butyl 4-(2-oxobut-3-yn-1-yl)piperazine-1-carboxylate: A Comprehensive Overview

The compound Tert-butyl 4-(2-oxobut-3-yn-1-yl)piperazine-1-carboxylate, identified by the CAS number 2008919751, is a significant molecule in the field of organic chemistry. This compound belongs to the class of piperazine derivatives, which have garnered considerable attention due to their diverse applications in pharmaceuticals, agrochemicals, and materials science. The structure of this compound features a piperazine ring substituted with a tert-butyl group and a 2-oxobut-3-yne moiety, making it a unique candidate for various chemical transformations and functionalization studies.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through a combination of nucleophilic substitution and conjugate addition reactions. The incorporation of the tert-butyl group enhances the molecule's stability and solubility, while the 2-oxobut-3-yne moiety introduces reactivity that can be exploited in further reactions. These properties make it an ideal building block for constructing more complex molecular architectures.

One of the most promising applications of Tert-butyl 4-(2-oxobut-3-yn-1-yl)piperazine-1-carboxylate lies in its potential as an intermediate in drug discovery. Piperazine derivatives are well-known for their ability to modulate biological targets such as kinases, ion channels, and G-protein coupled receptors (GPCRs). Recent studies have demonstrated that this compound can serve as a scaffold for designing bioactive molecules with improved pharmacokinetic profiles. For instance, its use as a precursor in the synthesis of antitumor agents has shown remarkable results in preclinical models.

In addition to its pharmaceutical applications, this compound has also found utility in materials science. The presence of the alkyne group enables its use in click chemistry reactions, which are widely employed for constructing supramolecular assemblies and functional polymers. Recent research highlights its role in the development of stimuli-responsive materials that can adapt to environmental changes such as temperature or pH levels.

The synthesis and characterization of Tert-butyl 4-(2-oxobut-3-yne)piperazine carboxylate have been extensively documented in recent scientific literature. Advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been employed to confirm its structure and purity. These studies underscore the importance of rigorous characterization methods in ensuring the reliability of chemical data.

In conclusion, Tert-butyl 4-(2-Oxobut3yn1yl)piperazine1carboxylate stands out as a versatile molecule with immense potential across multiple disciplines. Its unique structure, coupled with its reactivity and stability, positions it as a valuable tool for researchers in both academia and industry. As ongoing research continues to uncover new applications for this compound, it is expected to play an increasingly important role in advancing chemical science.